Cas no 2306264-42-4 ([7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol)
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidine-4-methanol, 7-[[2-(trimethylsilyl)ethoxy]methyl]-
- [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol
-
- Inchi: 1S/C13H21N3O2Si/c1-19(2,3)7-6-18-10-16-5-4-11-12(8-17)14-9-15-13(11)16/h4-5,9,17H,6-8,10H2,1-3H3
- InChI Key: HAIUOFGCNQGZJM-UHFFFAOYSA-N
- SMILES: C1=NC(CO)=C2C=CN(COCC[Si](C)(C)C)C2=N1
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM391697-1g |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95%+ | 1g |
$287 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-1G |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 1g |
¥ 1,920.00 | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574252-1g |
(7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl)methanol |
2306264-42-4 | 98% | 1g |
¥4160 | 2023-03-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-100mg |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 100mg |
¥573.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-250mg |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 250mg |
¥764.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-500mg |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 500mg |
¥1279.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-1g |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 1g |
¥1919.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-100.0mg |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 100.0mg |
¥573.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-250.0mg |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 250.0mg |
¥764.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1435-500.0mg |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol |
2306264-42-4 | 95% | 500.0mg |
¥1279.0000 | 2025-04-11 |
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol
Introduction to [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol (CAS No. 2306264-42-4)
[7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2306264-42-4, belongs to the class of pyrrolopyrimidine derivatives, which are known for their broad spectrum of biological activities. The presence of a 2-trimethylsilylethoxymethyl group in its molecular structure contributes to its distinctive chemical reactivity and potential applications in drug development.
The compound's structure consists of a pyrrolo[2,3-d]pyrimidine core, which is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties. Pyrrolopyrimidines are particularly interesting because they can mimic natural nucleobases and thereby interfere with DNA and RNA synthesis, making them valuable candidates for antiviral and anticancer therapies. The methanol substituent at the 4-position further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical design.
Recent research has highlighted the potential of [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation, such as kinases and tyrosine phosphatases. The 2-trimethylsilylethoxymethyl group not only stabilizes the molecule but also serves as a handle for further chemical modifications, allowing researchers to fine-tune its biological activity.
In addition to its anticancer potential, [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may have antimicrobial properties, making it a candidate for the development of new antibiotics to combat resistant bacterial strains. The compound's ability to interact with bacterial enzymes and disrupt essential metabolic pathways could provide a novel approach to addressing antibiotic resistance.
The synthesis of [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol involves multiple steps, including condensation reactions and functional group transformations. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. One of the key challenges in its synthesis is the introduction of the 2-trimethylsilylethoxymethyl group, which requires careful control of reaction conditions to avoid unwanted side products.
The pharmacokinetic properties of [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol are also an area of active investigation. Researchers are exploring ways to improve its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its therapeutic efficacy. For example, modifications to the molecular structure could potentially increase its bioavailability and reduce toxicity.
The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for this compound. By leveraging these technologies, scientists can rapidly identify derivatives with improved properties and optimize their formulations for clinical use. This interdisciplinary approach combines synthetic chemistry with computational biology and pharmacology to drive innovation in drug development.
The future prospects for [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol are promising. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients in need.
In conclusion, [7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol (CAS No. 2306264-42-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it an attractive candidate for the development of novel therapeutic agents. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a crucial role in advancing medical treatments.
2306264-42-4 ([7-(2-trimethylsilylethoxymethyl)pyrrolo[2,3-d]pyrimidin-4-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)